Cas no 45658-41-1 (3-(Chloromethyl)-4-methylpyridine)

• Product Name: 3-(Chloromethyl)-4-methylpyridine
• CAS No: 45658-41-1
• MF: C₇H₈ClN
• MW: 141.598120689392
• CID: 1090779
• PubChem ID: 14337883
• Update Time: 2025-09-24

3-(Chloromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-methylpyridine
• DTXSID20559065
• DB-356507
• SCHEMBL14313553
• starbld0000618
• AKOS006305089
• PB22427
• P10971
• SB20455
• 45658-41-1

• MDL： MFCD10697620
• Inchi： 1S/C7H8ClN/c1-6-2-3-9-5-7(6)4-8/h2-3,5H,4H2,1H3
• InChI Key： MAHKASWECDVEMZ-UHFFFAOYSA-N
• SMILES： ClCC1C=NC=CC=1C

Computed Properties

• Exact Mass: 141.0345270g/mol
• Monoisotopic Mass: 141.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-(Chloromethyl)-4-methylpyridine

Introduction to 3-(Chloromethyl)-4-methylpyridine (CAS No. 45658-41-1)

3-(Chloromethyl)-4-methylpyridine, with the CAS number 45658-41-1, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with a chloromethyl and a methyl group. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic pathways.

The molecular formula of 3-(Chloromethyl)-4-methylpyridine is C₇H₈ClN, and its molecular weight is approximately 139.60 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits a characteristic pyridine-like odor. Its boiling point is around 165°C, and it has a density of about 1.08 g/cm³ at 20°C. These physical properties make it suitable for use in a wide range of applications, from laboratory-scale synthesis to industrial processes.

In the realm of chemical synthesis, 3-(Chloromethyl)-4-methylpyridine serves as an important building block for the preparation of more complex molecules. The presence of the chloromethyl group allows for various substitution reactions, such as nucleophilic substitution (SN2) and electrophilic substitution (SN1), which can be used to introduce different functional groups or linkages. For instance, the chloromethyl group can be readily converted into other reactive species like amines, ethers, or esters through standard organic reactions.

The pyridine ring in 3-(Chloromethyl)-4-methylpyridine also plays a crucial role in its reactivity and functionality. Pyridines are known for their basicity and ability to form stable complexes with metal ions, which makes them useful in catalytic processes and coordination chemistry. Additionally, the electron-donating methyl group at the 4-position enhances the basicity of the pyridine ring, further influencing its reactivity in various chemical transformations.

In pharmaceutical research, 3-(Chloromethyl)-4-methylpyridine has been explored as an intermediate in the synthesis of bioactive compounds and drug candidates. Recent studies have highlighted its potential in the development of novel therapeutic agents targeting various diseases. For example, derivatives of this compound have shown promising activity as inhibitors of specific enzymes involved in cancer progression and neurodegenerative disorders. The ability to modify the chloromethyl and methyl groups provides researchers with a flexible platform to optimize the pharmacological properties of these derivatives.

Beyond its applications in pharmaceuticals, 3-(Chloromethyl)-4-methylpyridine has found utility in materials science and polymer chemistry. The compound can be incorporated into monomers or polymers to impart specific functionalities or improve material properties. For instance, it has been used to synthesize functionalized polymers with enhanced thermal stability, mechanical strength, or biocompatibility. These polymers have potential applications in areas such as coatings, adhesives, and biomedical devices.

The environmental impact of 3-(Chloromethyl)-4-methylpyridine is an important consideration in its use and disposal. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential environmental risks. Researchers are also exploring more sustainable synthesis methods for this compound to reduce its ecological footprint.

In conclusion, 3-(Chloromethyl)-4-methylpyridine (CAS No. 45658-41-1) is a multifaceted compound with significant applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an invaluable tool for scientists and engineers working across these fields. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility and impact.